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Ethyl 1-methyl-4-
Compound Name:

oxocyclohexanecarboxylate
CAS No.: 147905-77-9

Cat. No.: B182229

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Ethyl 1-
methyl-4-oxocyclohexanecarboxylate, a valuable intermediate in organic synthesis and drug
discovery. This document details the primary synthetic routes, provides detailed experimental
protocols, and presents key quantitative data in a clear, tabular format.

Introduction

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a cyclic 3-keto ester that serves as a
versatile building block for the synthesis of more complex molecules. Its structure, featuring a
ketone and an ester functional group on a cyclohexane scaffold with a quaternary carbon
center, allows for a variety of chemical transformations. This guide will focus on the most
common and effective methods for its preparation.

Primary Synthetic Strategies
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The synthesis of Ethyl 1-methyl-4-oxocyclohexanecarboxylate is typically achieved through
a two-step process:

» Formation of the Cyclohexanone Ring: The core cyclohexanone ring bearing the ester
functionality is generally formed via an intramolecular condensation reaction, most notably
the Dieckmann condensation.

» Alkylation: The introduction of the methyl group at the C1 position (alpha to both the ketone
and the ester) is accomplished through the alkylation of the enolate of the precursor, Ethyl 4-
oxocyclohexanecarboxylate.

An alternative, though less commonly detailed, approach involves a one-pot Dieckmann
condensation of a suitably substituted pimelate ester.

Detailed Experimental Protocols

This section provides detailed methodologies for the key steps in the synthesis of Ethyl 1-
methyl-4-oxocyclohexanecarboxylate.

Synthesis of Ethyl 4-oxocyclohexanecarboxylate
(Precursor)

The precursor, Ethyl 4-oxocyclohexanecarboxylate, can be synthesized via the Dieckmann
condensation of a diethyl heptanedioate (pimelate). The mechanism is analogous to the
Claisen condensation.[1][2][3]

Experimental Protocol:

A detailed procedure for a similar compound, methyl 4-oxocyclohexane-1-carboxylate, involves
the decarboxylation of a tricarboxylate precursor.[4] This method can be adapted for the ethyl
ester.

» Reaction Setup: A solution of trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate (0.2 mole) is
prepared in 240 ml of Dimethylformamide (DMF).[4]

e Reagents: To this solution, sodium chloride (0.445 mole) and water (0.89 mole) are added
under a nitrogen atmosphere.[4]
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Reaction: The mixture is heated to reflux and maintained for 48 hours under nitrogen.[4]

Work-up: The reaction mixture is then concentrated to dryness under reduced pressure. The
resulting residue is dissolved in water, and the crude product is extracted with
dichloromethane (3 x 100 ml).[4]

Purification: The combined organic extracts are dried over anhydrous magnesium sulfate
and concentrated to yield a yellow oil. This crude product is then purified by vacuum
distillation to obtain methyl 4-oxocyclohexane-1-carboxylate.[4]

Methylation of Ethyl 4-oxocyclohexanecarboxylate

The alkylation of the [3-keto ester is a standard procedure that involves the formation of an

enolate followed by reaction with an alkyl halide.[5][6]

Experimental Protocol:

Enolate Formation: To a solution of Ethyl 4-oxocyclohexanecarboxylate in a dry, aprotic
solvent such as tetrahydrofuran (THF), a strong base is added at low temperature (-78 °C)
under an inert atmosphere. Sodium ethoxide is a commonly used base for this purpose.[7]
For complete and irreversible enolate formation, a stronger base like lithium
diisopropylamide (LDA) can be employed.

Alkylation: Methyl iodide is then added to the solution containing the enolate. The reaction
mixture is allowed to warm to room temperature and stirred until the reaction is complete, as
monitored by thin-layer chromatography (TLC).

Work-up: The reaction is quenched by the addition of a saturated aqueous solution of
ammonium chloride. The aqueous layer is extracted with an organic solvent such as ethyl
acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and concentrated under reduced pressure. The crude product is then purified
by column chromatography on silica gel to afford Ethyl 1-methyl-4-
oxocyclohexanecarboxylate.

Quantitative Data
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The following tables summarize the key quantitative data associated with the synthesis of Ethyl

1-methyl-4-oxocyclohexanecarboxylate and its precursor.

Reagent Tempera ] ) Referen
Reactant Product Solvent Time Yield
S ture ce
Trimethyl
4 Methyl 4-
oxocyclo
oxocyclo
hexane- NacCl, Not
hexane- DMF Reflux 48 h - [4]
1- H20 Specified
1,1,3-
) carboxyla
tricarbox
te
ylate
Ethyl 1-
Ethyl 4-
methyl-4-
oxocyclo 1. NaOEt General
oxocyclo -78 °C to Not Not
hexanec (or LDA) THF - - Procedur
hexanec RT Specified  Specified
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e
Table 1: Summary of Reaction Conditions and Yields
Molecular Molecular Boiling Point
Compound ) Reference
Formula Weight (g/mol) (°C)
Ethyl 4-
oxocyclohexanec  CoH1403 170.21 -
arboxylate
Methyl 4-
82-108 @ 1.0
oxocyclohexane-  CsH1203 156.18 [4]
mmHg
1-carboxylate
Ethyl 1-methyl-4-
oxocyclohexanec  CioH160s3 184.23 - [8]
arboxylate
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Table 2: Physicochemical Properties of Key Compounds
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Caption: Workflow for the synthesis of Ethyl 1-methyl-4-oxocyclohexanecarboxylate.
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Caption: Mechanism of the Dieckmann Condensation.
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Caption: Mechanism of the a-Methylation of Ethyl 4-oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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